Cas no 816418-60-7 (SULFOXIMINE, S-(3-METHOXY-2-NAPHTHALENYL)-S-METHYL-)

• Product Name: SULFOXIMINE, S-(3-METHOXY-2-NAPHTHALENYL)-S-METHYL-
• CAS No: 816418-60-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 3536159
• PubChem ID: 86018125
• Update Time: 2025-04-22

SULFOXIMINE, S-(3-METHOXY-2-NAPHTHALENYL)-S-METHYL- Chemical and Physical Properties

Names and Identifiers

• SULFOXIMINE, S-(3-METHOXY-2-NAPHTHALENYL)-S-METHYL-
• 816418-60-7
• DTXSID001225657

• Inchi： 1S/C12H13NO2S/c1-15-11-7-9-5-3-4-6-10(9)8-12(11)16(2,13)14/h3-8,13H,1-2H3
• InChI Key： LYFSHUALQJYZHS-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC2C=CC=CC=2C=1)OC)(=N)=O

Computed Properties

• Exact Mass: 235.06669983Da
• Monoisotopic Mass: 235.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.5Ų